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Compound of Interest

Compound Name: Allyl phenyl sulfone

Cat. No.: B097620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl phenyl sulfone (CAS No. 16212-05-8) is a versatile organic compound featuring a

sulfonyl group flanked by an allyl and a phenyl group. This dual functionality imparts unique

reactivity, making it a valuable intermediate in organic synthesis, particularly in the

development of novel pharmaceuticals and agrochemicals. This technical guide provides a

detailed overview of the core physical properties of allyl phenyl sulfone, standardized

experimental protocols for their determination, and a representative synthetic workflow. The

information is presented to support and inform research and development activities involving

this compound.

Chemical Identity
Allyl phenyl sulfone is systematically named (2-Propen-1-ylsulfonyl)benzene. Its structure

combines the reactivity of an allyl group, which can undergo a variety of addition and

substitution reactions, with the stability and electronic properties of the phenylsulfonyl moiety.
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Identifier Value

CAS Number 16212-05-8

Molecular Formula C₉H₁₀O₂S

Molecular Weight 182.24 g/mol [1][2]

Synonyms
(2-Propen-1-ylsulfonyl)benzene, Phenyl allyl

sulfone, (Allylsulfonyl)benzene[3][4]

InChI Key KYPIULIVYSQNNT-UHFFFAOYSA-N[1][3]

SMILES C=CCS(=O)(=O)c1ccccc1[1]

Physical and Chemical Properties
Allyl phenyl sulfone is typically a colorless to pale yellow or orange-green clear liquid at room

temperature.[3][4] It possesses a distinctive odor. The presence of the polar sulfone group

influences its solubility and reactivity.

Table 2: Summary of Physical Properties
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Property Value Source

Appearance
Colorless to Orange to Green

clear liquid
[3][4]

Boiling Point 110-113 °C at 0.5 mmHg[1][4]

324.7 ± 25.0 °C at 760 mmHg [5]

Density 1.189 g/mL at 25 °C[1][4]

1.1 ± 0.1 g/cm³ [5]

Refractive Index (n20/D) 1.548[1][4]

1.5455-1.5495 @ 20°C [6]

Solubility

Insoluble in water; Soluble in

most organic solvents like

ethanol and ether.[3][4]

Flash Point
113 °C (235.4 °F) - closed

cup[1][2]

182.2 ± 15.8 °C [5]

Purity >95.0% (GC) to 98% [1][2][3]

Experimental Protocols for Physical Property
Determination
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of liquid organic compounds such as allyl phenyl sulfone.

Determination of Boiling Point (Micro Method using
Thiele Tube)
This method is suitable for small sample volumes.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. In this micro method, this is observed when a rapid
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stream of bubbles emerges from a capillary tube submerged in the heated liquid, and the liquid

re-enters the capillary upon cooling.

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into a small test tube or

fusion tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The sample tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil

or silicone oil).

The Thiele tube is heated gently and evenly.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

When the boiling point of the sample is reached, a continuous and rapid stream of bubbles

will emerge from the capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[7]

Measurement of Density
Principle: Density is the mass per unit volume of a substance. For a liquid, it can be determined

by measuring the mass of a known volume.

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an

analytical balance.[8][9]
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A specific volume of the liquid sample (e.g., 5 or 10 mL) is carefully transferred into the

graduated cylinder. The volume is read from the bottom of the meniscus.

The graduated cylinder containing the liquid is re-weighed.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

mass of the cylinder with the liquid.[8][9]

The density is calculated by dividing the mass of the liquid by its volume.[10] The

measurement should be repeated to ensure accuracy.[8]

Measurement of Refractive Index
Principle: The refractive index of a substance is a dimensionless number that describes how

fast light travels through that material. It is a characteristic property of a substance and is

dependent on temperature and the wavelength of light.

Procedure (using an Abbe Refractometer):

Ensure the prism of the Abbe refractometer is clean and dry.

A few drops of the liquid sample are placed on the surface of the prism.

The prism is closed and the light source is turned on.

The eyepiece is adjusted to bring the crosshairs into focus.

The coarse and fine adjustment knobs are used to bring the light and dark fields into view.

The dispersion correction wheel is adjusted to eliminate any color fringes and to obtain a

sharp, single boundary line.

The boundary line is centered on the crosshairs.

The refractive index is read from the instrument's scale. The temperature should also be

recorded.[5][11]

Determination of Solubility
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Principle: The solubility of a compound in a particular solvent is determined by observing

whether a homogeneous solution is formed when the two are mixed.

Procedure:

Approximately 0.1 g of the solid or 0.2 mL of the liquid sample is placed in a small test tube.

About 3 mL of the solvent (e.g., water, ethanol, ether) is added in small portions.

The test tube is shaken vigorously after each addition.

The substance is classified as soluble if it forms a homogeneous solution. It is classified as

insoluble if a separate phase remains.[1][3]

Spectroscopic Analysis Protocols
Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei to

provide detailed information about the structure and chemical environment of molecules.

Procedure for ¹H NMR:

A sample of allyl phenyl sulfone (typically 5-25 mg) is dissolved in a deuterated solvent

(e.g., CDCl₃) in an NMR tube.[12]

The NMR tube is placed in the spectrometer.

The magnetic field is "shimmed" to improve its homogeneity.

A radiofrequency pulse is applied, and the resulting signal (Free Induction Decay or FID) is

detected.

The FID is Fourier transformed to produce the NMR spectrum.

The spectrum is phased, baseline corrected, and referenced (e.g., to the residual solvent

peak or an internal standard like TMS).

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a sample, which

causes molecular vibrations. The absorption pattern is unique to the functional groups present
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in the molecule.

Procedure for a Liquid Sample (using ATR-FTIR):

A background spectrum of the clean Attenuated Total Reflectance (ATR) crystal is recorded.

A small drop of the liquid sample is placed onto the ATR crystal.

The sample spectrum is recorded. The instrument automatically ratios the sample spectrum

to the background spectrum to generate the absorbance or transmittance spectrum.[2][13]

Principle: GC-MS is a hybrid technique that combines the separation capabilities of gas

chromatography with the detection power of mass spectrometry to identify and quantify

components of a mixture.

Procedure:

A dilute solution of allyl phenyl sulfone is prepared in a volatile organic solvent (e.g.,

dichloromethane or hexane).[14]

A small volume of the solution (typically 1 µL) is injected into the GC inlet.

The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column

located in an oven. The oven temperature is programmed to increase over time, separating

compounds based on their boiling points and interactions with the column's stationary phase.

[6]

As each component elutes from the column, it enters the mass spectrometer.

In the MS, the molecules are ionized (e.g., by electron impact), causing them to fragment.[6]

The ions are separated based on their mass-to-charge ratio (m/z), and a mass spectrum is

generated for each component. The resulting fragmentation pattern can be used to identify

the compound.

Synthetic Workflow
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Allyl phenyl sulfones can be synthesized through various methods. One common approach

involves the reaction of an allylic alcohol with a sulfinate salt, often promoted by a catalyst.

Allylic Alcohol

Reaction Mixture

Sodium Phenylsulfinate

Pd(OAc)₂ / PPh₃ / Et₃B Catalyst

Solvent
(e.g., THF)

Medium

Aqueous Workup
& Extraction

Reaction Completion Purification
(e.g., Column Chromatography)

Crude Product Allyl Phenyl SulfonePure Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of allyl phenyl sulfone.

This diagram illustrates a palladium-catalyzed reaction for the synthesis of allyl phenyl
sulfones from allylic alcohols.[15] The process involves combining the reactants and catalyst in

a suitable solvent, followed by standard workup and purification procedures to isolate the final

product.

Conclusion
Allyl phenyl sulfone is a chemical intermediate with a well-defined set of physical properties

that are crucial for its application in research and development. The experimental protocols

outlined in this guide provide a foundation for the consistent and accurate determination of

these properties. The provided synthetic workflow offers insight into its preparation. This

technical guide serves as a valuable resource for professionals working with allyl phenyl
sulfone, facilitating its effective use in the synthesis of more complex molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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